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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Abstract & Strategic Value
2-(2-Bromophenyl)azepane hydrochloride (CAS: 383129-25-7, generic) represents a

privileged scaffold in Central Nervous System (CNS) drug discovery. Unlike flat, aromatic-

heavy compounds, this molecule offers three-dimensional complexity (chirality at the C2

position) and a seven-membered azepane ring, which mimics the spatial arrangement of

classic monoamine neurotransmitters.

For High-Throughput Screening (HTS) campaigns, this compound serves two distinct roles:

A Chemical Probe: Targeting Class A GPCRs (Serotonin 5-HT, Dopamine D2) and

Monoamine Transporters (SERT, NET).

A Diversity Scaffold: The ortho-bromine substituent acts as a "synthetic handle," allowing

rapid hit-to-lead evolution via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura)

immediately following hit confirmation.
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This guide details the protocols for solubilization, acoustic liquid handling, and assay

integration, specifically addressing the challenges of handling secondary amine hydrochloride

salts in DMSO environments.

Technical Profile & Physicochemical Logic
Understanding the physical state of the library member is prerequisite to successful screening.

The hydrochloride salt form enhances shelf stability but introduces specific variables in DMSO

stock preparation.

Table 1: Physicochemical Specifications
Property Value HTS Implication

Molecular Weight ~290.6 g/mol (HCl salt)

Ideal for Fragment-Based Drug

Discovery (FBDD); leaves

room for mass addition.

cLogP ~3.2 (Free Base)

High CNS penetration

potential; requires careful

DMSO solubility checks to

prevent precipitation in

aqueous buffers.

H-Bond Donors 1 (Secondary Amine)

Critical binding motif for

Aspartate residues in GPCR

transmembrane domains.

Reactive Handle Aryl Bromide (C-Br)

High Value: Allows rapid

analog generation from the

same stock plate via micro-

scale synthesis.

Solubility
Water (Moderate), DMSO

(High)

HCl salt dissociates in DMSO;

may slightly acidify unbuffered

stock solutions.

Protocol: Stock Solution Preparation & Management
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Objective: Create a robust 10 mM stock solution suitable for acoustic dispensing while

mitigating the risk of compound precipitation or degradation.

Critical Mechanism: The "Acidic DMSO" Trap
Dissolving amine hydrochlorides in DMSO releases protons, potentially lowering the apparent

pH of the stock solution. While DMSO is aprotic, the micro-environment can affect the stability

of neighboring compounds in a mixed plate or interfere with pH-sensitive assays (e.g.,

fluorescence polarization).

Step-by-Step Workflow
Weighing & Calculation:

Calculate mass based on the salt MW (approx. 290.6), not the free base.

Target: 10 mM in 100% anhydrous DMSO.

Solubilization:

Add DMSO (Grade: HTS-Certified, <0.05% water).

Action: Vortex vigorously for 60 seconds.

Visual QC: Inspect for "schlieren" lines (viscosity trails). If present, sonicate for 5 minutes

at room temperature.

Inert Gas Purging (Mandatory):

Secondary amines are prone to slow oxidation.

Flush the headspace of the storage vial with dry Argon or Nitrogen gas before capping.

Storage:

Store at -20°C.

Limit: Maximum 5 freeze-thaw cycles.
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Visualization: Stock Management Logic
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Caption: Workflow for converting hygroscopic HCl salts into stable HTS-ready DMSO stocks.

HTS Workflow Integration
Context: Screening 2-(2-Bromophenyl)azepane against a GPCR target (e.g., 5-HT2C) using a

Calcium Flux Assay.

A. Liquid Handling (Acoustic vs. Tip)
Recommendation: Use Acoustic Dispensing (e.g., Echo® Liquid Handler).

Reasoning: The viscosity of 10 mM DMSO stocks can vary. Acoustic energy calibration

ensures precise nanoliter transfer (2.5 nL – 50 nL) without the "hanging drop" issues

associated with tip-based pin tools.

Salt Effect: The ionic nature of the HCl salt increases the solution's dielectric properties but

generally does not interfere with acoustic calibration for DMSO.

B. Assay Protocol: Calcium Flux (Fluorescent)
This protocol validates the compound's activity as an antagonist.

Cell Plating:

Seed CHO-K1 cells expressing 5-HT2C at 10,000 cells/well in 384-well black/clear-bottom

plates.

Incubate 18h at 37°C/5% CO2.
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Dye Loading:

Remove media. Add 20 µL Calcium-4 dye (Molecular Devices) in HBSS buffer + 20 mM

HEPES.

Crucial: Ensure buffer pH is 7.4. The HCl from the compound stock (upon dilution) will be

neutralized by the 20 mM HEPES capacity.

Compound Transfer:

Transfer 50 nL of 10 mM 2-(2-Bromophenyl)azepane stock (Final Assay Conc: ~10 µM).

Incubate 15 mins at RT (dark).

Agonist Addition & Read:

Inject EC80 concentration of Serotonin (5-HT).

Measure fluorescence (Ex 485 / Em 525) on FLIPR or kinetic plate reader.

Hit Validation & "The Bromine Advantage"
If 2-(2-Bromophenyl)azepane hits, it is not just a lead; it is a starting point for Rapid Analoging.

The "Handle" Strategy
Most HTS hits require de novo synthesis to improve potency. This scaffold allows direct

chemical modification of the screening stock or re-ordered powder.

Reaction: Suzuki-Miyaura Coupling.

Reagents: Boronic acid library + Pd catalyst.

Site: The ortho-Bromine.

Outcome: Rapid generation of bi-aryl analogs to probe the hydrophobic pocket of the

receptor.
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Visualization: Hit-to-Lead Pathway
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Caption: Leveraging the bromine handle for rapid Structure-Activity Relationship (SAR)

expansion post-screen.

Troubleshooting & Quality Control
Common Failure Modes

False Negatives (Solubility):

Symptom: Flatline data despite high concentration.

Cause: The HCl salt may "crash out" (precipitate) when dispensed into high-phosphate

buffers (PBS) if the dilution step is too rapid.
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Fix: Use an intermediate dilution plate with 10% DMSO/Water before final addition to the

assay plate.

False Positives (Interference):

Symptom: High fluorescence background.

Cause: Secondary amines can react with electrophilic components in certain dye

formulations (rare but possible).

Fix: Run a "No-Cell" control to check for intrinsic compound fluorescence or dye

interaction.

Reference Data
For comparative analysis, researchers should cross-reference activity against standard

azepane-based ligands.

Standard: Lorcaserin (5-HT2C agonist) – Structurally related benzazepine.

Negative Control: Unsubstituted Azepane (lacks the aryl anchor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Figure 7. [An example of a DMSO...]. - Assay Guidance Manual - NCBI Bookshelf
[ncbi.nlm.nih.gov]

2. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals
a Chiral Bicyclic Azepane with Potent Neuropharmacology [gdb.unibe.ch]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

6. PubChemLite - 2-(2-bromophenyl)azepane (C12H16BrN) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Application Note: 2-(2-Bromophenyl)azepane
Hydrochloride in High-Throughput Screening]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1286184/docs#application-note-2-2-bromophenyl-
azepane-hydrochloride-in-high-throughput-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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